1-({1-[(4-methoxyphenoxy)acetyl]-3,5-dimethyl-1H-pyrazol-4-yl}sulfonyl)piperidine

• IUPAC Name: 1-(3,5-dimethyl-4-piperidin-1-ylsulfonylpyrazol-1-yl)-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C19H25N3O5S/c1-14-19(28(24,25)21-11-5-4-6-12-21)15(2)22(20-14)18(23)13-27-17-9-7-16(26-3)8-10-17/h7-10H,4-6,11-13H2,1-3H3
• InChI Key: XJYLPKRPDQMUCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)COC2=CC=C(C=C2)OC)C)S(=O)(=O)N3CCCCC3
• Molecular Formula: C19H25N3O5S
• Molecular Weight: 407.5 g/mol

Description

1-({1-[(4-methoxyphenoxy)acetyl]-3,5-dimethyl-1H-pyrazol-4-yl}sulfonyl)piperidine is a useful research compound. Its molecular formula is C19H25N3O5S and its molecular weight is 407.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

A foundational aspect of the research involving this compound relates to its synthesis and chemical behavior. The compound's relevance in organic chemistry is highlighted by studies on its synthesis and application in generating various chemical structures. For instance, research on the addition-rearrangement reactions of 3,4-dihydro-2-methoxy-2H-pyrans with arylsulfonyl isocyanates to produce functionalized 2-piperidones illustrates the compound's utility in creating complex molecules with potential biological activities (Jao et al., 1996). Moreover, the synthesis and structural study of [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol provide insights into how modifications in the molecular structure influence the physical and chemical properties of such compounds, potentially affecting their biological activities (Naveen et al., 2015).

Biological Activities and Applications

Research into the biological activities of derivatives and related compounds provides a window into potential applications, particularly in medicinal chemistry. Studies on the synthesis and antimicrobial activity of new heterocycles based on pyrazole demonstrate the compound's role as a precursor in developing antimicrobial agents (El‐Emary et al., 2002). Similarly, the discovery of fluorescence-tagged histamine H3 receptor ligands based on piperidine derivatives underscores the compound's relevance in creating diagnostic tools or treatments for neurological conditions (Amon et al., 2007).

Chemical Modifications and Drug Development

The compound's versatility is further evidenced by studies on its chemical modifications for drug development. For example, the synthesis of biologically active O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxyphenyl)sulfonyl]piperidine explores the compound's potential as a scaffold for developing new therapeutic agents with specific biological activities (Khalid et al., 2013). Additionally, the creation of PET ligands for CB1 receptors from derivatives of this compound highlights its application in neuroscience research, providing tools for imaging and studying brain functions (Kumar et al., 2004).